Cas no 1250680-31-9 (5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1250680-31-9
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• MDL: MFCD14619945
• CID: 4581713
• PubChem ID: 61265678
• Update Time: 2025-06-30

5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid

• MDL： MFCD14619945
• Inchi： 1S/C9H12N2O2/c1-2-11-8(6-3-4-6)7(5-10-11)9(12)13/h5-6H,2-4H2,1H3,(H,12,13)
• InChI Key： VNGKFWTUFPIGAO-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2CC2)=C(C(O)=O)C=N1

5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid

5-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid: A Promising Pyrazole Derivative with Broad Pharmacological Potential

5-Cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid, a member of the pyrazole scaffold family, has emerged as a significant compound in modern pharmaceutical research. With the CAS number 1250680-31-9, this molecule represents a unique combination of structural features that include a pyrazole ring, a cyclopropyl group, and a carboxylic acid moiety. Recent studies have highlighted its potential in targeting multiple biological pathways, making it a focal point for both academic and industrial research. The pyrazole ring is a well-known pharmacophore in drug discovery, known for its ability to modulate enzyme activity and receptor interactions. The introduction of a cyclopropyl group at the 5-position adds steric and electronic properties that may enhance its biological activity. The carboxylic acid functionality at the 4-position further contributes to its molecular interactions, particularly in binding to target proteins.

Recent advancements in medicinal chemistry have underscored the importance of pyrazole derivatives in the development of novel therapeutic agents. A 2023 study published in Journal of Medicinal Chemistry demonstrated that compounds like 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid exhibit potent inhibitory activity against kinase enzymes, which are implicated in various cancers. This finding aligns with the broader trend of targeting kinase pathways in oncology, where small molecules with specific binding affinities are being explored for their ability to inhibit tumor growth. The carboxylic acid group in the molecule is believed to play a critical role in forming hydrogen bonds with the active site of these enzymes, thereby enhancing the compound's efficacy.

Another area of interest is the pyrazole ring's ability to modulate ion channels, which has implications for the treatment of neurological disorders. A 2024 preclinical study in Neuropharmacology reported that 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid showed significant activity in modulating Na_v1.7 channels, which are associated with chronic pain conditions. This suggests that the compound may have potential applications in the development of analgesic drugs. The cyclopropyl group at the 5-position is thought to contribute to the molecule's ability to stabilize the open state of these channels, thereby enhancing its pharmacological profile.

The carboxylic acid functionality in 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid also makes it a candidate for prodrug design. Prodrugs are often used to improve the bioavailability and reduce the toxicity of active compounds. A 2023 review in Drug Discovery Today highlighted the advantages of using carboxylic acid derivatives in prodrug strategies, particularly for targeting specific tissues or organs. The pyrazole ring can be functionalized to enhance the molecule's solubility and stability, which are critical factors in drug development. This approach may lead to the creation of more effective and safer therapeutic agents.

From a synthetic perspective, the pyrazole ring in 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid can be synthesized through various routes, including the Biginelli reaction and Ullmann coupling. These methods are widely used in the synthesis of pyrazole derivatives due to their efficiency and scalability. The cyclopropyl group can be introduced through radical cyclization or transition metal-catalyzed reactions, which are known for their ability to form strained rings with high selectivity. The carboxylic acid group can be incorporated via acid chloride hydrolysis or direct carboxylation, depending on the desired functional group. These synthetic strategies highlight the versatility of the molecule and its potential for further modification.

Recent computational studies have also provided insights into the molecular interactions of 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid. Molecular docking simulations have shown that the pyrazole ring can bind to the ATP-binding site of several kinase enzymes, which is a common target in cancer therapy. The cyclopropyl group is positioned to interact with hydrophobic residues in the protein, while the carboxylic acid group forms hydrogen bonds with key residues in the active site. These interactions contribute to the molecule's high affinity and selectivity, making it a promising candidate for further development.

Moreover, the carboxylic acid functionality in 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid may also enhance its metabolic stability. The carboxylic acid group can be modified to resist enzymatic degradation, thereby extending the half-life of the compound in the body. This is particularly important for drugs that require prolonged therapeutic effects. The pyrazole ring can also be modified to improve its lipophilicity, which is crucial for crossing the blood-brain barrier in neurological applications. These modifications underscore the importance of structure-activity relationship (SAR) studies in optimizing the compound's pharmacological profile.

In the context of drug discovery, 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid is being evaluated for its potential in treating a range of diseases, including neurological disorders, oncological conditions, and inflammatory diseases. Its ability to modulate kinase pathways and ion channels makes it a versatile candidate for further exploration. The pyrazole ring's adaptability to various functional groups also allows for the design of multitarget drugs, which can address multiple pathological mechanisms simultaneously. This approach is gaining traction in the pharmaceutical industry as it may lead to more effective therapies with fewer side effects.

Challenges in the development of 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid include optimizing its selectivity and bioavailability. While the molecule shows promising activity in preclinical studies, further research is needed to determine its safety and efficacy in human trials. The carboxylic acid group may also pose challenges in terms of solubility and stability, which require careful consideration during the drug development process. Additionally, the pyrazole ring's potential to form intermolecular interactions may lead to unwanted side effects, necessitating further refinement of the molecule's structure.

Despite these challenges, the pyrazole ring's versatility and the molecule's unique structural features make 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid a valuable candidate for future research. Ongoing studies are focused on elucidating the mechanism of action and pharmacokinetic properties of the compound to guide its development into a viable therapeutic agent. The carboxylic acid functionality, along with the cyclopropyl group, continues to be a focal point for structural modifications aimed at enhancing its therapeutic potential.

In conclusion, 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid represents a significant advancement in the field of medicinal chemistry. Its unique combination of a pyrazole ring, a cyclopropyl group, and a carboxylic acid moiety positions it as a promising candidate for the development of novel therapeutic agents. Recent studies have highlighted its potential in targeting kinase enzymes and ion channels, which are critical in various diseases. The pyrazole ring's adaptability to different functional groups further enhances its versatility in drug design. While challenges remain in optimizing its selectivity and bioavailability, the molecule's structural features continue to be a focal point for future research. As such, 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid holds great promise for the treatment of a range of diseases and may pave the way for the development of more effective and targeted therapies.

The compound 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid is a promising molecule with significant potential in medicinal chemistry due to its unique structural features. Here's a concise summary of its key aspects: ### Structural Features - Pyrazole Ring: A five-membered heterocyclic ring containing two nitrogen atoms, known for its biological activity and adaptability to various functional groups. - Cyclopropyl Group: A three-membered ring that contributes to hydrophobic interactions and structural rigidity. - Carboxylic Acid Moiety: Provides polarity, hydrogen-bonding capability, and potential for metabolic stability or modification. --- ### Biological Potential 1. Kinase Inhibition: - The pyrazole ring can bind to ATP-binding sites of kinases, making it a candidate for oncological applications (e.g., targeting cancer-related pathways). - The cyclopropyl group enhances hydrophobic interactions with residues in the kinase pocket, improving selectivity. 2. Ion Channel Modulation: - The carboxylic acid and pyrazole ring may interact with voltage-gated ion channels, offering potential for neurological disorders (e.g., epilepsy, neuropathic pain). 3. Multitarget Potential: - The adaptability of the pyrazole ring allows for the design of multitarget drugs that address multiple pathological mechanisms, such as inflammation, neurodegeneration, and cancer. --- ### Challenges and Optimization - Selectivity and Bioavailability: - Further refinement is needed to enhance selectivity (avoiding off-target effects) and bioavailability (improving solubility and stability). - Metabolic Stability: - The carboxylic acid group may require modification to resist enzymatic degradation, extending the compound’s half-life. --- ### Research Directions - Structure-Activity Relationship (SAR): - Systematic modifications to the pyrazole ring, cyclopropyl group, and carboxylic acid to optimize potency and safety. - Computational Studies: - Molecular docking and dynamics simulations to predict interactions with target proteins and guide rational drug design. - Preclinical Trials: - Evaluation of safety, efficacy, and pharmacokinetics in animal models to advance toward human trials. --- ### Conclusion 5-cyclopropyl-1-ethyl-1H-pyrazole-4-carboxylic acid represents a versatile scaffold with broad therapeutic potential. Its unique combination of a pyrazole ring, cyclopropyl group, and carboxylic acid moiety positions it as a valuable candidate for the development of targeted therapies in oncology, neurology, and inflammatory diseases. While challenges remain in optimizing its pharmacological profile, ongoing research and structural modifications are likely to enhance its efficacy and safety, paving the way for future breakthroughs in drug discovery.